Cas no 126889-55-2 (Diethylisopropylsilyl Trifluoromethanesulfonate)

• Product Name: Diethylisopropylsilyl Trifluoromethanesulfonate
• CAS No: 126889-55-2
• MF: C₈H₁₇F₃O₃SSi
• MW: 278.364493131638
• MDL: MFCD00191689
• CID: 63852
• PubChem ID: 87577230
• Update Time: 2025-08-05

Diethylisopropylsilyl Trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• Diethylisopropylsilyl trifluoromethanesulfonate
• [diethyl(propan-2-yl)silyl] trifluoromethanesulfonate
• TRIFLUOROMETHANESULFONIC ACID DIETHYLISOPROPYLSILYL ESTER
• Diethylisopropylsilyl Triflate
• Et2iPrSiOTf
• ISOPROPYLDIETHYLSILYLTRIFLATE
• TRIFLUOROMETHANESULFONICACID DIETHYLISOPROPYLSILYL
• IsopropyldiethylsilyltriflateTrifluoromethanesulfonicacid Diethylisopropylsilyl
• Diethylisopropylsilyl Triflate Trifluoromethanesulfonic Acid Diethylisopropylsilyl Ester
• diethyl(propan-2-yl)silyl trifluoromethanesulfonate
• 889T552
• [diethyl(isopropyl)silyl] trifluoromethanesulfonate
• DIETH
• 126889-55-2
• BS-43857
• TRIFLUOROMETHANESULFONICACIDDIETHYLISOPROPYLSILYLESTER
• FT-0693223
• DIETHYL(ISOPROPYL)SILYL TRIFLUOROMETHANESULFONATE
• IsopropyldiethylsilyltriflateTrifluoromethanesulfonic acid Diethylisopropylsilyl
• SCHEMBL7055090
• T1468
• MFCD00191689
• DTXSID00449798
• T71670
• Methanesulfonic acid, trifluoro-, diethyl(1-methylethyl)silyl ester
• J-005447
• AKOS015853176
• RIXRWPWLOMOUPT-UHFFFAOYSA-N
• Methanesulfonic acid, 1,1,1-trifluoro-, diethyl(1-methylethyl)silyl ester
• DB-264785
• Diethylisopropylsilyl Trifluoromethanesulfonate

• MDL： MFCD00191689
• Inchi： 1S/C8H17F3O3SSi/c1-5-16(6-2,7(3)4)14-15(12,13)8(9,10)11/h7H,5-6H2,1-4H3
• InChI Key： RIXRWPWLOMOUPT-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)O[Si](CC)(CC)C(C)C

Computed Properties

• Exact Mass: 278.06200
• Monoisotopic Mass: 278.06197659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 51.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.157
• Boiling Point: 222.97°C at 760 mmHg
• Flash Point: 88.649°C
• Refractive Index: 1.3960 to 1.4000
• PSA: 51.75000
• LogP: 4.32870
• Solubility: Not determined

Diethylisopropylsilyl Trifluoromethanesulfonate Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H227-H314
• Warning Statement： P210-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P403+P235-P405-P501
• Hazardous Material transportation number：UN 1760 8/PG III
• HazardClass：8
• PackingGroup：III
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives
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